Cas no 54781-93-0 (Dimethyl 1H-indole-2,3-dicarboxylate)
54781-93-0 structure
Product Name:Dimethyl 1H-indole-2,3-dicarboxylate
CAS No:54781-93-0
MF:C12H11NO4
MW:233.220043420792
MDL:MFCD00082731
CID:374342
PubChem ID:24863068
Update Time:2025-04-19
Dimethyl 1H-indole-2,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl 1H-indole-2,3-dicarboxylate
- 1H-indole-2,3-dicarboxylic acid
- 1H-Indole-2,3-dicarboxylicacid, 2,3-dimethyl ester
- Dimethyl 2,3-indoledicarboxylate
- Dimethyl indole-2,3-dicarboxylate
- Dimethyl Indole-2,5-Dicarboxylate
- 2,3-dicarbomethoxyindole
- JNRXSMOJWKDVHC-UHFFFAOYSA-N
- Indole-2,3-dicarboxylic acid, dimethyl(ester)
- 1H-indole-2,3-dicarboxylic acid dimethyl ester
- methyl 2-(methoxycarbonyl)indole-3-carboxylate
- Maybridge1_006201
- Oprea1_099063
- 1H-Indole-2,3-dicarboxylic acid, 2,3-dimethyl ester
- HMS559B
- FT-0609499
- Dimethyl 1H-indole-2,3-dicarboxylate #
- D-1850
- SCHEMBL3275502
- CCG-248588
- DTXSID40203255
- DIMETHYLINDOLE-2,3-DICARBOXYLATE
- AKOS015898309
- SDCCGMLS-0066201.P001
- Dimethyl 2,3-indoledicarboxylate, 98%
- C75571
- DS-17351
- 54781-93-0
- MFCD00082731
- CS-W010344
- HMS559B19
- 2,3-dimethyl 1H-indole-2,3-dicarboxylate
- DTXCID40125746
- DB-052648
-
- MDL： MFCD00082731
- Inchi： 1S/C12H11NO4/c1-16-11(14)9-7-5-3-4-6-8(7)13-10(9)12(15)17-2/h3-6,13H,1-2H3
- InChI Key： JNRXSMOJWKDVHC-UHFFFAOYSA-N
- SMILES： O(C)C(C1=C(C(=O)OC)NC2C=CC=CC=21)=O
Computed Properties
- Exact Mass: 233.06900
- Monoisotopic Mass: 233.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.4
- Surface Charge: 0
- Tautomer Count: 7
- XLogP3: 2.1
Experimental Properties
- Color/Form: Not available
- Density: 1.2697 (rough estimate)
- Melting Point: 113-114 °C (lit.)
- Boiling Point: 375.46°C (rough estimate)
- Flash Point: 175.5°C
- Refractive Index: 1.5560 (estimate)
- PSA: 68.39000
- LogP: 1.74110
- Solubility: Not available
Dimethyl 1H-indole-2,3-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 370444-500MG |
Dimethyl 1H-indole-2,3-dicarboxylate |
54781-93-0 | 98% | 500MG |
1114.03 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZD560-50mg |
Dimethyl 1H-indole-2,3-dicarboxylate |
54781-93-0 | 95+% | 50mg |
177.0CNY | 2021-07-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZD560-1g |
Dimethyl 1H-indole-2,3-dicarboxylate |
54781-93-0 | 95+% | 1g |
1787.0CNY | 2021-07-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZD560-250mg |
Dimethyl 1H-indole-2,3-dicarboxylate |
54781-93-0 | 95+% | 250mg |
658CNY | 2021-05-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D899509-5g |
Dimethyl 1H-indole-2,3-dicarboxylate |
54781-93-0 | ≥95% | 5g |
6,049.80 | 2021-05-17 | |
| Fluorochem | 220288-250mg |
Dimethyl 1H-indole-2,3-dicarboxylate |
54781-93-0 | 95% | 250mg |
￡54.00 | 2022-03-01 | |
| Fluorochem | 220288-1g |
Dimethyl 1H-indole-2,3-dicarboxylate |
54781-93-0 | 95% | 1g |
￡131.00 | 2022-03-01 | |
| Fluorochem | 220288-5g |
Dimethyl 1H-indole-2,3-dicarboxylate |
54781-93-0 | 95% | 5g |
￡640.00 | 2022-03-01 | |
| Alichem | A199010073-1g |
Dimethyl 1H-indole-2,3-dicarboxylate |
54781-93-0 | 95% | 1g |
$169.60 | 2023-09-01 | |
| Alichem | A199010073-5g |
Dimethyl 1H-indole-2,3-dicarboxylate |
54781-93-0 | 95% | 5g |
$494.40 | 2023-09-01 |
Dimethyl 1H-indole-2,3-dicarboxylate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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